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Compound of Interest

Compound Name:
3-Bromo-1,6-naphthyridin-5(6H)-

one

Cat. No.: B042259 Get Quote

CAS Number: 1260665-60-8

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Bromo-1,6-naphthyridin-5(6H)-one is a heterocyclic organic compound with the chemical

formula C₈H₅BrN₂O. While its specific biological activities and mechanisms of action are not

extensively documented in publicly available scientific literature, its structural motif, the

naphthyridinone core, is a recognized privileged scaffold in medicinal chemistry. This guide

provides a summary of the available information on 3-Bromo-1,6-naphthyridin-5(6H)-one and

places it within the broader context of naphthyridinone derivatives, which have shown promise

in various therapeutic areas. Due to the limited specific data on this compound, this document

will also draw on information regarding the synthesis and biological evaluation of structurally

related molecules to provide a potential framework for future research.

Physicochemical Properties
A comprehensive summary of the key physicochemical properties of 3-Bromo-1,6-
naphthyridin-5(6H)-one is presented in Table 1. This data is essential for its handling,

formulation, and use in experimental settings.
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Property Value Reference

CAS Number 1260665-60-8 [1]

Molecular Formula C₈H₅BrN₂O [2]

Molecular Weight 225.04 g/mol [2]

Appearance Solid (presumed) General knowledge

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Table 1: Physicochemical Data of 3-Bromo-1,6-naphthyridin-5(6H)-one

Synthesis and Chemical Reactivity
Detailed, peer-reviewed synthetic protocols specifically for 3-Bromo-1,6-naphthyridin-5(6H)-
one are not readily available in the scientific literature. However, the synthesis of the broader

class of 1,6-naphthyridin-2(1H)-ones has been reviewed, providing potential synthetic routes.

These generally involve the construction of the bicyclic ring system from substituted pyridine or

pyridone precursors.

The bromine atom at the 3-position represents a key functional handle for further chemical

modifications. It can potentially participate in various cross-coupling reactions, such as Suzuki,

Heck, and Buchwald-Hartwig amination, allowing for the introduction of diverse substituents.

This chemical reactivity makes 3-Bromo-1,6-naphthyridin-5(6H)-one a valuable building block

for the synthesis of compound libraries for drug discovery screening.

A potential generalized synthetic workflow for related naphthyridinone cores is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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